2-(2-naphthyloxy)-N-phenylacetamide
Description
2-(2-Naphthyloxy)-N-phenylacetamide (CAS No.: 955819-30-4) is a synthetic organic compound with the molecular formula C₁₈H₁₅NO and a molecular weight of 261.323 g/mol. Structurally, it consists of a phenylacetamide backbone substituted with a naphthalen-2-yloxy group at the second carbon of the acetamide chain.
Properties
Molecular Formula |
C18H15NO2 |
|---|---|
Molecular Weight |
277.3 g/mol |
IUPAC Name |
2-naphthalen-2-yloxy-N-phenylacetamide |
InChI |
InChI=1S/C18H15NO2/c20-18(19-16-8-2-1-3-9-16)13-21-17-11-10-14-6-4-5-7-15(14)12-17/h1-12H,13H2,(H,19,20) |
InChI Key |
JWSYJYQAHCEGBA-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C=C1)NC(=O)COC2=CC3=CC=CC=C3C=C2 |
Canonical SMILES |
C1=CC=C(C=C1)NC(=O)COC2=CC3=CC=CC=C3C=C2 |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
2-(1H-Indol-3-yl)-N-phenylacetamide
- Structure : Substituted with an indole ring instead of a naphthyloxy group.
- Activity: Evaluated as an antihyperglycemic and antioxidant agent.
- Key Difference : The indole moiety may improve solubility compared to the naphthyloxy group, but reduced lipophilicity could limit membrane permeability.
Substituted 2-(4,6-Diphenylpyrimidin-2-ylamino)-N-phenylacetamides
- Structure: Features a diphenylpyrimidinylamino group linked to the acetamide core.
- Activity : Demonstrated potent reverse transcriptase (RT) inhibition (e.g., compound 4f showed hydrogen bonding with Lys 101 in HIV-1 RT, critical for antiviral activity). These compounds outperformed rilpivirine, a standard RT inhibitor, in docking studies .
- Key Difference: The pyrimidine ring introduces polar character, enhancing interactions with RT’s binding pocket, unlike the nonpolar naphthyloxy group.
2-(4-Fluorophenyl)-N-phenylacetamide Derivatives
- Structure : Contains a fluorophenyl substituent. Derivatives include nitro (2a–2c) or methoxy (2d–2f) groups.
- Activity: Exhibited cytotoxicity against PC3 prostate carcinoma cells (nitro derivatives > methoxy derivatives). However, all were less potent than imatinib, a tyrosine kinase inhibitor .
- Key Difference : The electron-withdrawing nitro group enhances cytotoxicity compared to the electron-donating naphthyloxy group, which may reduce reactivity but improve stability.
S-4: 2-(2-Methylquinolin-4-ylamino)-N-phenylacetamide
- Structure: Substituted with a methylquinolinylamino group.
- Key Difference: The quinoline moiety may enhance binding to plasma proteins via π-π stacking, whereas the naphthyloxy group could increase membrane penetration due to higher lipophilicity.
Organoselenium Derivatives (e.g., Compound 9)
- Structure : 2-((4-((1-Hydroxynaphthalen-2-yl)diazenyl)phenyl)selanyl)-N-phenylacetamide.
- Activity : Showed potent cytotoxicity against HepG2 cells (IC₅₀ = 7.48 µM), attributed to selenium’s redox-modulating properties .
- Key Difference : The selanyl group introduces redox activity, enabling ROS generation, which is absent in the naphthyloxy-substituted analog.
Comparative Data Table
Structural and Functional Insights
- Electrochemical Properties: Organoselenium derivatives (e.g., compound 9) leverage redox activity for cytotoxicity, a mechanism absent in the naphthyloxy analog .
- Target Specificity : Pyrimidine-containing analogs show RT inhibition via polar interactions, whereas the naphthyloxy group may favor interactions with hydrophobic enzyme pockets.
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